2-azido-1-chloro-3-nitrobenzene
Overview
Description
2-Azido-1-chloro-3-nitrobenzene (ACNB) is an organonitrogen compound that has been studied for its potential applications in various scientific research fields. It is a synthetic compound that has been used in a variety of experiments, ranging from biochemical and physiological studies to the development of new drugs. ACNB has been found to have a wide range of biochemical and physiological effects, and its potential applications are only beginning to be explored.
Scientific Research Applications
2-azido-1-chloro-3-nitrobenzene has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used in studies of the metabolism of drugs, as well as studies of the effects of drugs on the body. It has also been used in studies of the effects of environmental toxins on the body. Additionally, this compound has been used in the development of new drugs, as it has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-azido-1-chloro-3-nitrobenzene is not yet fully understood, however, it is believed to involve the inhibition of certain enzymes involved in the metabolism of drugs. It is also believed to interact with certain receptors in the body, leading to changes in the body's response to certain drugs.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, leading to an increased bioavailability of the drug. Additionally, it has been found to interact with certain receptors in the body, leading to changes in the body's response to certain drugs.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-azido-1-chloro-3-nitrobenzene in lab experiments is that it is relatively easy to synthesize, and it is relatively stable in the presence of air and light. Additionally, it has been found to have a wide range of biochemical and physiological effects, making it a useful tool for studying the effects of drugs on the body. However, there are some limitations to using this compound in lab experiments, as it can be toxic if not handled properly, and it can also be difficult to obtain in large quantities.
Future Directions
There are many potential future directions for the use of 2-azido-1-chloro-3-nitrobenzene. One potential direction is the development of new drugs that utilize the biochemical and physiological effects of this compound. Additionally, this compound could be used in the development of new diagnostic tools, as its biochemical and physiological effects could be used to detect the presence of certain drugs or environmental toxins in the body. Finally, this compound could be used in the development of new treatments for certain diseases, as its biochemical and physiological effects could be used to target certain pathways in the body.
Synthesis Methods
The synthesis of 2-azido-1-chloro-3-nitrobenzene is a relatively simple process that involves the reaction of an aryl halide and a nitro compound with an azide group. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and is typically carried out at a temperature of around -30°C. The reaction is typically completed in a few hours, and the product of the reaction is a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-1-chloro-3-nitrobenzene involves the conversion of 1-chloro-2-nitrobenzene to 2-azido-1-chloro-3-nitrobenzene through a series of reactions.", "Starting Materials": [ "1-chloro-2-nitrobenzene", "Sodium azide", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 1-chloro-2-nitrobenzene in sulfuric acid and add sodium nitrite to form 2-chloro-5-nitrophenol.", "Step 2: Add sodium hydroxide to the reaction mixture to form 2-chloro-5-nitrophenolate.", "Step 3: Add sodium azide to the reaction mixture and stir at room temperature to form 2-azido-5-nitrophenolate.", "Step 4: Acidify the reaction mixture with hydrochloric acid to form 2-azido-5-nitrophenol.", "Step 5: Add sodium nitrite to the reaction mixture to form 2-azido-1-chloro-5-nitrobenzene.", "Step 6: Add hydrochloric acid to the reaction mixture to form 2-azido-1-chloro-3-nitrobenzene." ] } | |
CAS RN |
29105-94-0 |
Molecular Formula |
C6H3ClN4O2 |
Molecular Weight |
198.6 |
Purity |
95 |
Origin of Product |
United States |
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